2-({[4-hydroxy-6-(propan-2-yl)thieno[2,3-d]pyrimidin-2-yl]methyl}sulfanyl)-N-[(2E)-5-(propan-2-yl)-1,3,4-thiadiazol-2(3H)-ylidene]acetamide

• Molecular Formula: C17H21N5O2S3
• Molecular Weight: 423.6 g/mol
• IUPAC Name: 2-[(4-oxo-6-propan-2-yl-3H-thieno[2,3-d]pyrimidin-2-yl)methylsulfanyl]-N-(5-propan-2-yl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C17H21N5O2S3/c1-8(2)11-5-10-14(24)18-12(19-16(10)26-11)6-25-7-13(23)20-17-22-21-15(27-17)9(3)4/h5,8-9H,6-7H2,1-4H3,(H,18,19,24)(H,20,22,23)
• InChI Key: IACZXALRMVXNNQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC2=C(S1)N=C(NC2=O)CSCC(=O)NC3=NN=C(S3)C(C)C

Description

• This compound is a complex molecule with a long name, so let’s break it down. It consists of several functional groups, including a thienopyrimidine ring, a thiadiazole ring, and an acetamide moiety.
• The thienopyrimidine ring contains a sulfur atom (hence the “sulfanyl” part) and a hydroxy group at position 4.
• The thiadiazole ring is a five-membered heterocycle containing sulfur and nitrogen atoms.
• Overall, this compound combines elements from different chemical families, making it intriguing for research and applications.

Preparation Methods

• Unfortunately, specific synthetic routes for this compound are not readily available in the literature. we can infer that it involves the assembly of the various functional groups mentioned.
• Researchers would likely start with commercially available precursors and perform multistep reactions to build the final structure.
• Industrial production methods may involve large-scale synthesis, purification, and isolation.

Chemical Reactions Analysis

• Given the compound’s complexity, it could undergo various reactions:

  Oxidation: The hydroxy group could be oxidized to a ketone or aldehyde.

  Reduction: The sulfur atom could be reduced to a thiol.

  Substitution: The acetamide group may participate in substitution reactions.

• Common reagents and conditions would depend on the specific reaction steps.
• Major products would vary based on the reaction pathway chosen.

Scientific Research Applications

Chemistry: Researchers might study its reactivity, stability, and potential as a building block for other compounds.

Biology: Investigating its interactions with biological macromolecules (e.g., proteins, DNA) could reveal its biological activity.

Medicine: If the compound shows promising effects, it could be explored as a drug candidate.

Industry: Its unique structure might find applications in materials science or catalysis.

Mechanism of Action

• Without specific data, we can only speculate. the hydroxy group and sulfur atom suggest potential interactions with enzymes or receptors.
• Molecular targets and pathways would require experimental validation.

Comparison with Similar Compounds

• Unfortunately, I don’t have a list of similar compounds at the moment. researchers would likely compare it to related molecules in terms of structure, reactivity, and biological effects.

• 4-Hydroxy-2,2,6,6-tetramethylpiperidine-1-oxyl (Sigma-Aldrich)
• Design, synthesis, and biological evaluation of novel thieno[3,2-d]pyrimidine derivatives as EZH2 inhibitors